Cas no 2138146-89-9 (3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro-)

• Product Name: 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro-
• CAS No: 2138146-89-9
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5268621
• Update Time: 2025-06-08

3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro-

• Inchi： 1S/C11H11ClFN3/c1-2-15-10-6-3-4-7(12)9(13)11(6)16-5-8(10)14/h3-5H,2,14H2,1H3,(H,15,16)
• InChI Key： PBRLLTUAWIUPDF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Cl)C=2F)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro-

Introduction to 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- (CAS No. 2138146-89-9)

3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- (CAS No. 2138146-89-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 7-position and a fluoro group at the 8-position, along with the ethyl substitution on the N4 atom, contribute to its unique chemical properties and biological interactions.

The significance of 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- lies in its potential as a lead compound for drug discovery. Quinoline derivatives have a long history of use in medicine, with several well-known drugs such as chloroquine and quinine being derived from this class of compounds. The modifications introduced in this molecule, such as the chloro and fluoro substitutions, are strategically designed to enhance its pharmacological profile. These substitutions can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- with greater accuracy. These studies suggest that the compound may exhibit potent activity against various targets, including enzymes and receptors involved in cancer progression and infectious diseases. The fluoro group, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable modification in drug design.

In the context of oncology research, quinoline derivatives have shown promise as inhibitors of kinases and other enzymes that play critical roles in tumor growth and survival. The structural framework of 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- provides a suitable platform for developing such inhibitors. Preliminary studies indicate that this compound may interact with key oncogenic pathways, potentially leading to the development of novel anticancer agents.

The synthesis of 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the chloro and fluoro groups necessitates specialized synthetic methodologies to ensure regioselectivity and minimize side reactions. Advances in synthetic chemistry have made it possible to construct complex quinoline derivatives more efficiently than ever before.

From a medicinal chemistry perspective, the ethyl substitution on the N4 atom is particularly noteworthy. This modification can influence the compound's pharmacokinetic properties by affecting its distribution, absorption, metabolism, and excretion. By fine-tuning such structural elements, researchers can optimize drug-like properties and improve therapeutic efficacy.

The biological evaluation of 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro- has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets relevant to human health. For instance, the compound has shown inhibitory activity against certain enzymes implicated in inflammation and oxidative stress pathways. These findings support further investigation into its potential therapeutic applications.

In vivo studies have provided additional insights into the pharmacological profile of 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro-. Animal models have been used to assess its efficacy in treating conditions such as cancer and infectious diseases. While preliminary results are encouraging, further research is needed to fully understand its mechanisms of action and long-term safety profile.

The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. 3,4-Quinolinediamine, 7-chloro-N4-ethyl-8-fluoro-* represents an early but promising candidate in this process. Its unique structural features make it an attractive starting point for further medicinal chemistry optimization aimed at developing novel therapeutics.

Future research directions for 3,4 Quinolinediamine, 7-chloro-N4 ethyl, and 8-fluoro derivative include exploring its interactions with additional biological targets and evaluating its potential in combination therapies. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design will be instrumental in accelerating the development pipeline for this compound.

The impact of quinoline derivatives on modern medicine cannot be overstated. From malaria treatment to cancer therapy, these compounds continue to play a pivotal role in addressing global health challenges. The emergence of new derivatives like 3, 4, quinolinediamine, *7-chloro, *N(Ethy),* *and* *8-fluorinated* versions underscores their enduring relevance.

In conclusion, 3, *4,* *quinolinediamine, *7-chloro, *N(Ethyl),* *and* *8-fluorinated* derivative (CAS No.* *2138146899)* represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas.* Further research* is warranted* to fully harness its* benefits* for human health.